Cas no 17126-63-5 (Pentanedioic acid, 2-isothiocyanato-, diethyl ester)

Pentanedioic acid, 2-isothiocyanato-, diethyl ester is a specialized organic compound featuring a reactive isothiocyanate (-N=C=S) group attached to a diethyl ester-substituted pentanedioic acid backbone. This bifunctional molecule combines the electrophilic reactivity of the isothiocyanate moiety with the ester functionalities, making it valuable for conjugation chemistry and crosslinking applications. The compound's structure allows for selective reactions with nucleophiles (e.g., amines, thiols) via the isothiocyanate group while retaining ester groups for further derivatization or hydrolysis. Its balanced polarity from both functional groups enhances solubility in common organic solvents, facilitating synthetic manipulations. This reagent is particularly useful in peptide modification, polymer synthesis, and as a building block for heterocyclic compounds, offering versatility in designing molecular architectures with precise functionalization.

Pentanedioic acid, 2-isothiocyanato-, diethyl ester structure

17126-63-5 structure

Product Name:Pentanedioic acid, 2-isothiocyanato-, diethyl ester

CAS No:17126-63-5

MF:C₁₀H₁₅NO₄S

MW:245.2954018116

MDL:MFCD09025687

CID:1353525

PubChem ID:7016577

Update Time:2025-07-02

Pentanedioic acid, 2-isothiocyanato-, diethyl ester Chemical and Physical Properties

Names and Identifiers

- Pentanedioic acid, 2-isothiocyanato-, diethyl ester
- FS-4950
- 17126-63-5
- diethyl l-2-isothiocyanatoglutarate
- MFCD09025687
- AKOS030229129
- diethyl (2S)-2-isothiocyanatopentanedioate
- 1,5-diethyl (2S)-2-isothiocyanatopentanedioate
- MDL： MFCD09025687
- Inchi： 1S/C10H15NO4S/c1-3-14-9(12)6-5-8(11-7-16)10(13)15-4-2/h8H,3-6H2,1-2H3/t8-/m0/s1
- InChI Key： BEIMBFWLTYKYLU-QMMMGPOBSA-N
- SMILES： S=C=N[C@H](C(=O)OCC)CCC(=O)OCC

Computed Properties

Exact Mass: 245.07225
Monoisotopic Mass: 245.072
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 9
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 97A^2
XLogP3: 2.6

Experimental Properties

PSA: 64.96

Pentanedioic acid, 2-isothiocyanato-, diethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	056706-1g	Diethyl L-2-isothiocyanatoglutarate	17126-63-5	99%	1g	730CNY	2021-05-07
Fluorochem	018554-1g	Diethyl L-2-isothiocyanatoglutarate	17126-63-5	99%	1g	￡35.00	2022-03-01
Fluorochem	018554-10g	Diethyl L-2-isothiocyanatoglutarate	17126-63-5	99%	10g	￡311.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	056706-1g	Diethyl L-2-isothiocyanatoglutarate	17126-63-5	99%	1g	730.0CNY	2021-07-13
abcr	AB149975-2 g	Diethyl L-2-isothiocyanatoglutarate; 99%	17126-63-5		2 g	€170.60	2023-07-20
abcr	AB149975-10 g	Diethyl L-2-isothiocyanatoglutarate; 99%	17126-63-5		10 g	€524.20	2023-07-20
abcr	AB149975-2g	Diethyl L-2-isothiocyanatoglutarate, 99%; .	17126-63-5	99%	2g	€170.60	2025-04-20
abcr	AB149975-10g	Diethyl L-2-isothiocyanatoglutarate, 99%; .	17126-63-5	99%	10g	€524.20	2025-04-20
A2B Chem LLC	AX17469-1g	Pentanedioic acid, 2-isothiocyanato-, diethyl ester	17126-63-5	99%	1g	$65.00	2024-04-20
A2B Chem LLC	AX17469-250mg	Pentanedioic acid, 2-isothiocyanato-, diethyl ester	17126-63-5	99%	250mg	$33.00	2024-04-20